rac-(1R,3S)-3-phenylcyclopentan-1-amine hydrochloride, cis

• IUPAC Name: (1R,3S)-3-phenylcyclopentan-1-amine;hydrochloride
• InChI: InChI=1S/C11H15N.ClH/c12-11-7-6-10(8-11)9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H/t10-,11+;/m0./s1
• InChI Key: VDYUPMITEAILSZ-VZXYPILPSA-N
• Canonical SMILES: C1CC(CC1C2=CC=CC=C2)N.Cl
• Isomeric SMILES: C1C[C@H](C[C@H]1C2=CC=CC=C2)N.Cl
• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• CAS RN: 1909294-07-0

Description

Rac-(1R,3S)-3-phenylcyclopentan-1-amine hydrochloride, cis is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as (1R,3S)-3-phenylcyclopentan-1-amine hydrochloride, cis or simply as cis-PPC.

Scientific Research Applications

Stereoselective Synthesis and Catalysis

The stereoselective 1,3-dipolar cycloaddition involving chiral compounds like "rac-(1R,3S)-3-phenylcyclopentan-1-amine hydrochloride, cis" is a critical reaction in organic chemistry. Gebert et al. (2002) demonstrated this through the synthesis of spirocyclic [2+3] cycloadducts, highlighting the potential of such chiral amines in facilitating stereoselective reactions that are foundational in the development of pharmaceuticals and complex organic molecules (Gebert, Linden, Mlostoń, & Heimgartner, 2002).

Biomass Conversion and Green Chemistry

In the realm of green chemistry, the reductive amination of aldehydes with nitroarenes using bio-renewable formic acid, as described by Zhang et al. (2016), provides a sustainable method to convert biomass into valuable N-containing compounds. This process underscores the utility of chiral amines in catalyzing environmentally friendly transformations, crucial for the synthesis of bioactive heterocyclic compounds (Zhang, Li, Zhu, Liu, He, & Cao, 2016).

Novel Heterocyclic Compounds Synthesis

The creation of new heterocyclic compounds, such as 1,3,6-azadiphosphacycloheptanes, involves the condensation of specific amines, showcasing the role of such chiral amines in generating materials with potential electronic and catalytic applications. Karasik et al. (2008) synthesized these novel diphosphines, demonstrating the versatility of chiral amines in constructing complex molecular architectures with potential utility in catalysis and material science (Karasik, Balueva, Moussina, Naumov, Dobrynin, Krivolapov, Litvinov, & Sinyashin, 2008).

Materials Science and Engineering

In materials science, the exploration of supramolecular assemblies, as researched by Giri and Pedireddi (2015), highlights the application of chiral amines in the design of novel materials. Their work on assemblies of rac-1,3-cyclohexanedicarboxylic acid showcases the potential of these compounds in developing materials with unique structural and functional properties (Giri & Pedireddi, 2015).